Cas no 114927-92-3 (Ethanaminium,2-[[[2,3-bis[(8-methyl-1-oxooctadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)

• Product name: Ethanaminium,2-[[[2,3-bis[(8-methyl-1-oxooctadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• CAS No: 114927-92-3
• MF: C₄₆H₉₂NO₈P
• MW: 818.198356628418
• CID: 164432
• PubChem ID: 196707

Ethanaminium,2-[[[2,3-bis[(8-methyl-1-oxooctadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[[2,3-bis[(8-methyl-1-oxooctadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• 2,3-bis(8-methyloctadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• di-(8-methylstearoyl)phosphatidylcholine
• Ethanaminium,2-[[[2,3-bis[(8-methyl-1-oxooctadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-tr...
• 2,3-bis[(8-methyloctadecanoyl)oxy]propyl 2-(trimethylammonio)ethyl phosphate
• Dspc-8M
• 114927-92-3
• NSC-625435
• 2,3-Bis[(8-methyloctadecanoyl)oxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• 4-Hydroxy-8,8-dimethyl-1-(((8-methyloctadecanoyl)oxy)methyl)-4-oxido-3,5-dioxa-8.lambda.~5~-aza-4-phosphanon-1-yl 8-methyloctadecanoate
• NSC625435
• 2-[2,3-bis(8-methyloctadecanoyloxy)propoxy-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• CHEMBL2001347
• DTXSID90921553

• Inchi： InChI=1S/C46H92NO8P/c1-8-10-12-14-16-18-20-26-32-42(3)34-28-22-24-30-36-45(48)52-40-44(41-54-56(50,51)53-39-38-47(5,6)7)55-46(49)37-31-25-23-29-35-43(4)33-27-21-19-17-15-13-11-9-2/h42-44H,8-41H2,1-7H3
• InChI Key： CJASOXBQLCLECD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CCCCCCC(OCC(COP(OCC[N+](C)(C)C)(=O)[O-])OC(CCCCCCC(CCCCCCCCCC)C)=O)=O)C

Computed Properties

• Exact Mass: 817.65646
• Monoisotopic Mass: 817.656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 44
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų
• XLogP3: 16.1

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.19
• LogP: 13.73440